Cas no 1361604-17-2 (5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine)

• Product Name: 5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine
• CAS No: 1361604-17-2
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4919675
• Update Time: 2025-05-24

5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-5-11(16)15-6-8(7)12-9(13)3-2-4-10(12)14/h2-6H,1H3,(H,15,16)
• InChI Key： SUAZCTOBVGQVDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CNC(C=C1C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 352
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Additional information on 5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine

5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine: A Comprehensive Overview

The compound 5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine, identified by the CAS number 1361604-17-2, is a fascinating molecule with a unique structure and diverse applications. This pyridine derivative has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a pyridine ring substituted with a hydroxyl group at position 2, a methyl group at position 4, and a 2,6-dichlorophenyl group at position 5. This combination of functional groups imparts the compound with distinctive chemical and physical properties.

Recent studies have highlighted the importance of 5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine in the development of novel drugs. The hydroxyl group at position 2 plays a crucial role in hydrogen bonding, which is essential for the compound's bioavailability and pharmacokinetic properties. Researchers have explored its potential as an intermediate in the synthesis of complex molecules with therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions has made it a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, 5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine has shown promise in agrochemical research. The presence of the dichlorophenyl group confers insecticidal and fungicidal properties to the molecule. Recent experiments have demonstrated its effectiveness as a lead compound for developing eco-friendly pesticides that target specific agricultural pests without harming beneficial insects or the environment.

The synthesis of CAS No 1361604-17-2 involves a multi-step process that combines classical organic chemistry techniques with modern catalytic methods. The key steps include the nitration of pyridine derivatives to introduce the hydroxyl group and subsequent substitution reactions to attach the dichlorophenyl and methyl groups. Researchers have optimized these steps to improve yield and purity, making large-scale production feasible.

From a materials science perspective, 5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine exhibits interesting electronic properties that make it suitable for use in advanced materials such as conductive polymers and organic semiconductors. Its ability to act as an electron-deficient aromatic system enhances its compatibility with other organic building blocks in these applications.

In conclusion, 5-(2,6-Dichlorophenyl)-2-hydroxy-4-methylpyridine, CAS No 1361604-17-2, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemical development, and materials science.